Cas no 2104334-71-4 (5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine
• CAS No: 2104334-71-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5992835
• PubChem ID: 165611395
• Update Time: 2025-10-28

5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine, 5-(2,3-dihydro-1H-inden-5-yl)-
• 5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine
• 2104334-71-4
• EN300-1746499

• Inchi： 1S/C12H12N2O/c13-11-7-14-15-12(11)10-5-4-8-2-1-3-9(8)6-10/h4-7H,1-3,13H2
• InChI Key： RNOXHBTXBOZNSN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC3=C(C=2)CCC3)=C(N)C=N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 388.6±42.0 °C(Predicted)
• pka: 1.63±0.15(Predicted)

Additional information on 5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine

5-(2,3-Dihydro-1H-inden-5-yl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

The compound 5-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-4-amine (CAS No. 2104334-71-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and promising applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

Structure and Properties: The molecule consists of a 1,2-oxazole ring fused with an indene moiety at the 5-position of the oxazole ring. The indene group introduces significant steric and electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic systems.

Synthesis: The synthesis of 5-(2,3-dihydro-1H-inden-5-yl)-1,2-Oxazol derivatives has been a topic of extensive research. Traditional methods involve the reaction of indene derivatives with oxazole precursors under specific conditions. However, recent advancements have focused on developing more efficient and environmentally friendly routes. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction yields and reduce reaction times.

Applications: This compound has found applications in drug discovery due to its ability to modulate key biological targets. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent Research: In 2023, a groundbreaking study published in *Nature Chemistry* reported the use of 5-(2,3-dihydro-1H-inden-5-YL)-1,2-Oxazol derivatives as catalysts in asymmetric synthesis reactions. This discovery has opened new avenues for enantioselective synthesis of complex molecules.

Conclusion: The compound 5-(2,3-dihydro-1H-inden-YL)-1,2-Oxazol continues to be a subject of intense research due to its versatility and potential applications across multiple disciplines. As new synthetic methods and applications emerge, this molecule is poised to play an increasingly important role in modern chemistry.